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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

An In-depth Technical Guide to Pigment Violet 32

This technical guide provides a comprehensive overview of the chemical and physical

properties of Pigment Violet 32, a synthetic organic pigment valued for its vibrant violet hue.

The information is intended for researchers, scientists, and professionals in drug development

and related fields who require precise technical data.

Molecular and Chemical Properties
Pigment Violet 32 is a complex organic molecule with a single azo group in its structure.[1] Its

chemical stability and color intensity make it a subject of interest in various industrial and

research applications.

Quantitative Data Summary
The key molecular and physical data for Pigment Violet 32 are summarized in the table below

for clear and easy comparison.
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Property Value References

Molecular Formula C27H24N6O7S [1][2][3][4]

Molecular Weight 576.58 g/mol [1][2][3][5]

Exact Mass 576.1427 u [2]

CAS Number 12225-08-0 [1][2][3][4]

Elemental Analysis
C: 56.24%, H: 4.20%, N:

14.58%, O: 19.42%, S: 5.56%
[2]

IUPAC Name

2-Naphthalenecarboxamide,

N-(2,3-dihydro-2-oxo-1H-

benzimidazol-5-yl)-4-((2,5-

dimethoxy-4-

((methylamino)sulfonyl)phenyl)

azo)-3-hydroxy-

[2]

Synthesis Pathway
The manufacturing of Pigment Violet 32 involves a two-step diazotization and coupling

reaction. This process is a standard method for producing azo pigments.

Experimental Protocol: Synthesis of Pigment Violet 32
The synthesis of Pigment Violet 32 is achieved through the diazotization of 2,5-Dimethoxy-4-

amino-N-methylbenzenesulfonamide, which is then coupled with 3-Hydroxy-N-(2-oxo-5-

benzimidazolinyl)-2-naphthamide.[1][3]

Step 1: Diazotization

Reactant: 2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide

Procedure: The primary aromatic amine is treated with a source of nitrous acid (typically

sodium nitrite in an acidic medium) at low temperatures to form a diazonium salt.

Step 2: Azo Coupling
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Reactants: The diazonium salt from Step 1 and 3-Hydroxy-N-(2-oxo-5-benzimidazolinyl)-2-

naphthamide (the coupling component).

Procedure: The diazonium salt is reacted with the coupling component under controlled pH

conditions. The electrophilic diazonium ion attacks the electron-rich coupling component,

resulting in the formation of the azo-coupled Pigment Violet 32.

The logical workflow for the synthesis of Pigment Violet 32 is illustrated in the following

diagram.

2,5-Dimethoxy-4-amino-
N-methylbenzenesulfonamide

Diazotization

3-Hydroxy-N-(2-oxo-5-
benzimidazolinyl)-2-naphthamide

Azo Coupling Pigment Violet 32

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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